Cas no 379-50-0 (Fluorotriphenylsilane)

• Product Name: Fluorotriphenylsilane
• CAS No: 379-50-0
• MF: C₁₈H₁₅FSi
• MW: 278.395609140396
• MDL: MFCD00017899
• CID: 315180
• PubChem ID: 67837
• Update Time: 2025-05-20

Fluorotriphenylsilane Chemical and Physical Properties

Names and Identifiers

• Fluorotriphenylsilane
• Benzene,1,1',1''-(fluorosilylidyne)tris-
• fluoro(triphenyl)silane
• TRIPHENYLFLUOROSILANE
• Triphenylsilyl Fluoride
• NSC 139863
• NSC 43086
• Triphenylsilicon fluoride
• Trisyl fluoride
• Silane, fluorotriphenyl-
• Benzene, 1,1',1''-(fluorosilylidyne)tris-
• AK135620
• Triphenyfluorosilane
• NSC43086
• Fluorotriphenylsilane, 97%
• UBGXLEFOIVWVRP-UHFFFAOYSA-
• UBGXLEFOIVWVRP-UHFFFAOYSA-N
• PC7870
• NSC139863
• VZ34030
• C
• FT-0626487
• EINECS 206-832-2
• NSC-139863
• CS-W012292
• DTXSID7059931
• UNII-3GQD8ZES98
• F0439
• NSC-43086
• NS00041473
• EN300-304297
• A823947
• 3GQD8ZES98
• AKOS015852457
• MFCD00017899
• 1,1',1''-(Fluorosilylidyne)tris[benzene]
• C18H15FSi
• InChI=1/C18H15FSi/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• D82159
• SCHEMBL701465
• 379-50-0
• FS-5450
• DB-049220

• MDL： MFCD00017899
• Inchi： 1S/C18H15FSi/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： UBGXLEFOIVWVRP-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 278.09300
• Monoisotopic Mass: 278.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 210°C/10mmHg(lit.)
• Flash Point: >200°C
• Refractive Index: 1.592
• Solubility: Insuluble (7.5E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 2.62300
• Sensitiveness: Sensitive to air
• Solubility: Not available

Fluorotriphenylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26; S27; S36/37/39; S45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on Fluorotriphenylsilane

Fluorotriphenylsilane: A Comprehensive Overview

Fluorotriphenylsilane, also known by its CAS number 379-50-0, is a unique organosilicon compound with the chemical formula C18H15F Si. This compound has garnered significant attention in the fields of organic chemistry, materials science, and catalysis due to its versatile properties and potential applications. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent advancements in the utilization of Fluorotriphenylsilane.

The structure of Fluorotriphenylsilane consists of a silicon atom bonded to three phenyl groups and one fluorine atom. This arrangement imparts the compound with a combination of aromatic stability from the phenyl rings and reactivity from the fluorine atom. The presence of fluorine introduces unique electronic properties, making it a valuable precursor in various chemical transformations. Recent studies have highlighted its role in the synthesis of functional materials, such as fluorinated polymers and organosilicon-based catalysts.

One of the key areas where Fluorotriphenylsilane has shown promise is in organic synthesis. Researchers have explored its use as a building block for constructing complex molecules with precise control over functionality. For instance, it has been employed in the preparation of fluoroalkylated aromatic compounds, which are critical intermediates in pharmaceutical and agrochemical industries. The ability to selectively replace the fluorine atom with other functional groups has further expanded its utility in these fields.

In addition to its role in organic synthesis, Fluorotriphenylsilane has been investigated for its potential in catalysis. Its ability to act as a Lewis acid makes it a promising candidate for accelerating various chemical reactions. Recent findings have demonstrated its effectiveness in promoting cross-coupling reactions, which are fundamental to the construction of biologically active molecules. This property underscores its importance as both a reagent and a catalyst in modern chemical processes.

The physical properties of Fluorotriphenylsilane are also worth noting. It exists as a colorless liquid at room temperature with a boiling point around 160°C. Its relatively high stability under standard conditions makes it suitable for handling and storage in laboratory settings. However, care must be taken during synthesis and purification to avoid contamination or degradation.

Recent advancements in the synthesis of Fluorotriphenylsilane have focused on improving yield and purity while reducing environmental impact. Traditional methods involve the reaction of trichlorosilane with phenol derivatives under specific conditions; however, novel approaches leveraging transition metal catalysts have emerged as more efficient alternatives. These methods not only enhance productivity but also align with sustainability goals by minimizing waste generation.

Looking ahead, the demand for Fluorotriphenylsilane is expected to grow as new applications continue to be discovered. Its integration into advanced materials science research holds particular promise for developing next-generation electronic devices and sensors. By leveraging its unique chemical properties, scientists are paving the way for innovative solutions across multiple industries.

In conclusion, Fluorotriphenylsilane (CAS No: 379-50-0) stands out as a multifaceted compound with immense potential in contemporary chemistry. Its role as a building block in organic synthesis, catalyst in chemical reactions, and precursor in material development positions it as an essential component of modern chemical research. As ongoing studies uncover new avenues for its application, this compound will undoubtedly continue to play a pivotal role in advancing scientific and technological frontiers.